Cas no 50769-45-4 (3'-deoxy-5'-O-[{[(2E)-2-diazonio-3-ethoxy-3-oxidoprop-2-enoyl]peroxy}(hydroxy)phosphoryl]adenosine)

• Product name: 3'-deoxy-5'-O-[{[(2E)-2-diazonio-3-ethoxy-3-oxidoprop-2-enoyl]peroxy}(hydroxy)phosphoryl]adenosine
• CAS No: 50769-45-4
• MF: C₁₅H₁₈N₇O₁₀P
• MW: 487.318083286285
• CID: 1572757
• PubChem ID: 191148

3'-deoxy-5'-O-[{[(2E)-2-diazonio-3-ethoxy-3-oxidoprop-2-enoyl]peroxy}(hydroxy)phosphoryl]adenosine Chemical and Physical Properties

Names and Identifiers

• 3'-deoxy-5'-O-[{[(2E)-2-diazonio-3-ethoxy-3-oxidoprop-2-enoyl]peroxy}(hydroxy)phosphoryl]adenosine
• (E)-3-[[(2S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]peroxy-2-diazonio-1-ethoxy-3-oxoprop-1-en-1-olate
• Ethyl 3-[[(2S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]peroxy-2-diazo-3-oxopropanoate
• O(2')(3')-(Ethyl-2-diazomalonyl)adenosine 5'-monophosphate
• 5'-Adenylic acid, mono(ethyl diazopropanedioate) (ester)
• 50769-45-4

• Inchi： InChI=1S/C15H18N7O10P/c1-2-28-14(24)10(21-17)15(25)31-32-33(26,27)29-4-7-3-8(23)13(30-7)22-6-20-9-11(16)18-5-19-12(9)22/h5-8,13,23H,2-4H2,1H3,(H,26,27)(H2,16,18,19)/t7-,8+,13+/m0/s1
• InChI Key： FBCKJBOKVIDDRM-HHURGBBESA-N
• SMILES： CCOC(=O)C(=[N+]=[N-])C(=O)OOP(=O)(O)OCC1CC(C(O1)N2C=NC3=C(N=CN=C32)N)O

Computed Properties

• Exact Mass: 487.08544
• Monoisotopic Mass: 487.085276
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 852
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 242
• XLogP3: -0.8

Experimental Properties

• PSA: 241.58
• LogP: 1.28478